Cas no 913954-88-8 (Methyl 2-methoxy-4-methylnicotinate)

• Product Name: Methyl 2-methoxy-4-methylnicotinate
• CAS No: 913954-88-8
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 6782656
• PubChem ID: 17747620
• Update Time: 2025-07-18

Methyl 2-methoxy-4-methylnicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl2-methoxy-4-methylnicotinate
• Methyl 2-methoxy-4-methylnicotinate
• 913954-88-8
• SCHEMBL2527155

• Inchi： 1S/C9H11NO3/c1-6-4-5-10-8(12-2)7(6)9(11)13-3/h4-5H,1-3H3
• InChI Key： RAUVGUCBJUCSKI-UHFFFAOYSA-N
• SMILES： O(C)C1C(C(=O)OC)=C(C)C=CN=1

Computed Properties

• Exact Mass: 181.07389321g/mol
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 48.4Ų

Additional information on Methyl 2-methoxy-4-methylnicotinate

Methyl 2-methoxy-4-methylnicotinate (CAS No. 913954-88-8): A Comprehensive Overview

Methyl 2-methoxy-4-methylnicotinate (CAS No. 913954-88-8) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, is derived from nicotinic acid and serves as a valuable intermediate in the synthesis of various bioactive molecules. Its molecular structure, featuring both methoxy and methyl substituents, contributes to its versatility in chemical transformations and biological interactions.

The synthesis of Methyl 2-methoxy-4-methylnicotinate involves a series of well-defined chemical reactions that highlight the compound's reactivity and adaptability. The process typically begins with the esterification of 2-methoxy-4-methylpyridine-3-carboxylic acid, where methanol is used as the esterifying agent in the presence of an acid catalyst. This reaction is highly efficient and yields the desired product with high purity, making it suitable for further applications in drug development and material science.

In recent years, Methyl 2-methoxy-4-methylnicotinate has been explored for its potential applications in pharmaceutical research. Its structural motif is closely related to nicotinic acid derivatives, which are known for their biological activities, including anti-inflammatory, antioxidant, and neuroprotective effects. The methoxy and methyl groups in the molecule enhance its solubility and stability, making it an ideal candidate for formulation into drug delivery systems.

One of the most promising areas of research involving Methyl 2-methoxy-4-methylnicotinate is its role as a precursor in the development of novel therapeutic agents. Studies have shown that derivatives of this compound exhibit significant pharmacological activity, particularly in modulating enzyme functions and signaling pathways associated with various diseases. For instance, researchers have investigated its potential in treating neurodegenerative disorders by targeting acetylcholinesterase inhibition, a mechanism shared by several well-known drugs.

The chemical properties of Methyl 2-methoxy-4-methylnicotinate also make it a valuable tool in materials science. Its ability to undergo selective reactions with other functional groups allows for the creation of complex polymers and coatings with tailored properties. These materials have applications in electronics, coatings, and biodegradable plastics, where precise control over molecular structure is essential.

Recent advancements in synthetic chemistry have further expanded the utility of Methyl 2-methoxy-4-methylnicotinate. New methodologies have been developed to improve yield and reduce waste during its synthesis, aligning with the growing emphasis on sustainable practices in chemical manufacturing. Additionally, computational modeling techniques have been employed to predict the behavior of this compound under various conditions, enabling more efficient experimental design.

The biological activity of Methyl 2-methoxy-4-methylnicotinate has also been studied in vitro and in vivo. Preliminary results suggest that it may have protective effects against oxidative stress by scavenging reactive oxygen species (ROS). This property is particularly relevant given the role of oxidative damage in aging and various chronic diseases. Further research is ongoing to elucidate the exact mechanisms through which this compound exerts its effects.

In conclusion, Methyl 2-methoxy-4-methylnicotinate (CAS No. 913954-88-8) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structure and reactivity make it a valuable intermediate for synthesizing bioactive molecules and functional materials. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing global challenges in health and sustainability.